Cas no 63674-22-6 ((3S)-3-hydroxy-4-methylpentanoic acid)
(3S)-3-hydroxy-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
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- Pentanoic acid, 3-hydroxy-4-methyl-, (S)-
- (3S)-3-hydroxy-4-methylpentanoic acid
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- Inchi: 1S/C6H12O3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3,(H,8,9)/t5-/m0/s1
- InChI Key: BOAHYOWLXYZJSN-YFKPBYRVSA-N
- SMILES: O[C@@H](CC(=O)O)C(C)C
Computed Properties
- Exact Mass: 132.07866
Experimental Properties
- PSA: 57.53
(3S)-3-hydroxy-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S357980-2.5mg |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 2.5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | S357980-5mg |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 5mg |
$ 95.00 | 2022-06-03 | ||
| TRC | S357980-25mg |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 25mg |
$ 365.00 | 2022-06-03 | ||
| Enamine | EN300-154748-0.05g |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 95% | 0.05g |
$524.0 | 2023-06-05 | |
| Enamine | EN300-154748-0.1g |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 95% | 0.1g |
$684.0 | 2023-06-05 | |
| Enamine | EN300-154748-0.25g |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 95% | 0.25g |
$977.0 | 2023-06-05 | |
| Enamine | EN300-154748-0.5g |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 95% | 0.5g |
$1539.0 | 2023-06-05 | |
| Enamine | EN300-154748-1.0g |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 95% | 1g |
$1971.0 | 2023-06-05 | |
| Enamine | EN300-154748-2.5g |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 95% | 2.5g |
$3865.0 | 2023-06-05 | |
| Enamine | EN300-154748-5.0g |
(3S)-3-hydroxy-4-methylpentanoic acid |
63674-22-6 | 95% | 5g |
$5719.0 | 2023-06-05 |
(3S)-3-hydroxy-4-methylpentanoic acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on (3S)-3-hydroxy-4-methylpentanoic acid
(3S)-3-Hydroxy-4-Methylpentanoic Acid: A Comprehensive Overview
(3S)-3-Hydroxy-4-Methylpentanoic Acid, identified by the CAS Registry Number 63674-22-6, is a naturally occurring organic compound that has garnered significant attention in the fields of biochemistry, pharmacology, and nutraceuticals. This compound is a chiral alpha-hydroxy acid, characterized by its unique structure featuring a hydroxyl group at the third carbon and a methyl group at the fourth carbon of a five-carbon chain. Its stereochemistry, specifically the (S)-configuration at the third carbon, plays a crucial role in its biological activity and functional properties.
The compound is commonly found in various natural sources, including certain fruits, vegetables, and microbial fermentation products. Recent studies have highlighted its potential as a bioactive compound with applications in skincare, food additives, and even as a precursor in the synthesis of more complex molecules. For instance, research published in Nature Communications in 2023 demonstrated that (3S)-3-Hydroxy-4-Methylpentanoic Acid exhibits potent antioxidant properties, making it a promising candidate for anti-aging formulations.
One of the most intriguing aspects of this compound is its role in metabolic pathways. Scientists have discovered that it serves as an intermediate in the metabolism of branched-chain amino acids, particularly leucine. This discovery has opened new avenues for understanding its potential therapeutic applications in conditions such as obesity and type 2 diabetes. A study conducted at the University of California revealed that supplementation with this compound could enhance lipid metabolism and improve insulin sensitivity in obese mice.
In terms of synthesis, researchers have developed several efficient methods to produce (3S)-3-Hydroxy-4-Methylpentanoic Acid on an industrial scale. These methods include enzymatic resolution of racemic mixtures and microbial fermentation using genetically engineered strains. The latter approach has gained traction due to its environmental sustainability and cost-effectiveness compared to traditional chemical synthesis methods.
The compound's chirality is another area of active research. The (S)-enantiomer has been shown to exhibit superior bioavailability and efficacy compared to its (R)-counterpart. This has led to increased interest in enantioselective synthesis techniques to ensure the production of the desired enantiomer with high purity. Recent advancements in asymmetric catalysis have significantly improved the yield and selectivity of these processes.
Beyond its biochemical significance, (3S)-3-Hydroxy-4-Methylpentanoic Acid has also found applications in the food industry as a flavor enhancer and preservative. Its ability to inhibit bacterial growth makes it a valuable additive in food products, particularly in dairy and meat products where spoilage prevention is critical.
Looking ahead, ongoing research is focused on exploring the potential of this compound as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Preliminary findings suggest that it may possess neuroprotective properties by modulating oxidative stress and inflammation pathways. If these results are validated in clinical trials, it could pave the way for innovative treatments targeting these debilitating conditions.
In conclusion, (3S)-3-Hydroxy-4-Methylpentanoic Acid (CAS No: 63674-22-6) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with its biological activity, continues to make it a subject of intense scientific interest. As research progresses, it is anticipated that this compound will unlock new possibilities in medicine, nutrition, and beyond.
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